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Compound of Interest

Compound Name:
(E)-Ethyl 3-(1-methyl-1H-pyrazol-

4-yl)acrylate

CAS No.: 192661-36-2

Cat. No.: B1429108

Get Quote

From Synthetic Scaffolds to Bioactive Michael
Acceptors
Executive Intelligence
The fusion of a pyrazole core with an acrylic acid ethyl ester side chain creates a "privileged

structure" in medicinal chemistry. This scaffold combines the dipolar, hydrogen-bonding

capability of the pyrazole ring (mimicking peptide bonds) with the electrophilic nature of the

-unsaturated ester.

Why this scaffold matters:

Covalent Inhibition Potential: The acrylic ester moiety serves as a Michael acceptor, capable

of forming covalent bonds with cysteine residues in target proteins (e.g., EGFR, BTK).

Synthetic Versatility: It acts as a pivotal intermediate for constructing fused heterocycles like

pyrazolo[1,5-a]pyrimidines, a class of potent kinase inhibitors.
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Pharmacological Breadth: Derivatives exhibit validated activity against COX-2 (anti-

inflammatory), M. tuberculosis (antimicrobial), and various cancer cell lines.

Synthetic Architectures
The construction of ethyl 3-(1H-pyrazol-4-yl)acrylates generally follows a convergent pathway:

assembly of the pyrazole core followed by side-chain functionalization.

2.1 The Core Pathway: Vilsmeier-Haack & Wittig Olefination
The most robust route ensures regioselectivity and high yields. It involves the formylation of a

pre-formed pyrazole followed by a Wittig or Horner-Wadsworth-Emmons (HWE) reaction.

Step 1: Vilsmeier-Haack Formylation The reaction of hydrazones (derived from

acetophenones) with

generates the 1,3-diphenyl-1H-pyrazole-4-carbaldehyde. This step is critical as it
simultaneously cyclizes the pyrazole ring and installs the reactive aldehyde handle at the C4
position.

Step 2: The Olefination (The Critical Junction) To specifically obtain the ethyl ester (rather than

the acid or nitrile), the Wittig reaction using (carbethoxymethylene)triphenylphosphorane is

superior to Knoevenagel condensations with ethyl acetate (which require harsh base) or

malonates (which yield diesters).

2.2 Visualization of Synthetic Logic
The following diagram outlines the convergent synthesis and downstream cyclization potential.
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Figure 1: Convergent synthetic workflow for pyrazole acrylic acid ethyl esters and subsequent

transformation into fused heterocyclic systems.

Mechanistic Pharmacology
The biological potency of these esters is often driven by their ability to intercept signaling

pathways via specific binding modes.

3.1 The Michael Acceptor Hypothesis
The

-carbon of the acrylic ester is electrophilic. In covalent drugs, this carbon is attacked by a
nucleophilic cysteine thiol in the ATP-binding pocket of kinases (e.g., Cys797 in EGFR).

Mechanism: Reversible or irreversible conjugate addition.

Selectivity: Controlled by the steric environment of the pyrazole substituents (1,3-diphenyl

vs. 1-methyl-3-aryl).

3.2 Key Signaling Targets
Inflammation (COX-2/IL-6): These derivatives downregulate pro-inflammatory cytokines. The

pyrazole core mimics the pharmacophore of Celecoxib, while the acrylate side chain alters

solubility and binding kinetics.

Oncology (EGFR/VEGFR): Inhibition of receptor tyrosine kinases leads to apoptosis in MCF-

7 (breast) and RKO (colon) cancer lines.
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Figure 2: Mechanism of Action. The pyrazole acrylate intercepts the signaling cascade at the

receptor level, preventing downstream transcription of pro-survival or pro-inflammatory factors.

Experimental Protocols
These protocols are designed for reproducibility. Standard safety precautions (fume hood,

PPE) are mandatory.

Protocol A: Synthesis of 1,3-Diphenyl-1H-pyrazole-4-
carbaldehyde
This step establishes the core scaffold.
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Reagents: Acetophenone phenylhydrazone (10 mmol), DMF (30 mmol),

(30 mmol).

Setup: 100 mL Round Bottom Flask (RBF) with drying tube.

Procedure:

Place DMF in the RBF and cool to 0°C in an ice bath.

Add

dropwise with stirring (Vilsmeier reagent formation).[1][2]

Add acetophenone phenylhydrazone portion-wise.

Heat the mixture to 60–70°C for 6 hours. (Monitor via TLC, Hexane:EtOAc 7:3).

Workup: Pour reaction mixture onto crushed ice. Neutralize with saturated

to pH 7–8.

Isolation: Filter the resulting precipitate, wash with water, and recrystallize from ethanol.

Yield Expectation: 75–85%.

Protocol B: Wittig Synthesis of Ethyl 3-(1,3-diphenyl-1H-pyrazol-
4-yl)acrylate
This step installs the ethyl ester side chain.

Reagents: Pyrazole-4-carbaldehyde (from Protocol A, 5 mmol),

(Carbethoxymethylene)triphenylphosphorane (5.5 mmol), Dichloromethane (DCM) or

Ethanol.

Procedure:

Dissolve the aldehyde in 20 mL of anhydrous DCM (or Ethanol).

Add the Wittig ylide in one portion.
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Stir at Room Temperature for 4–6 hours. (If using Ethanol, reflux may speed up reaction to

2 hours).

Validation: The disappearance of the aldehyde spot on TLC and appearance of a less

polar fluorescent spot.

Workup: Evaporate solvent. Purify via silica gel column chromatography (Eluent:

Hexane/Ethyl Acetate gradient).

Yield Expectation: 80–90%.

Data Review: Structure-Activity Relationships (SAR)
The following table summarizes the impact of substituents on the phenyl rings (N1 and C3

positions) regarding biological efficacy, synthesized from multiple literature sources.

Compound
ID

R1 (N-
Phenyl)

R2 (C-
Phenyl)

Yield (%)
Biological
Target

Activity
Note

PA-01 H H 88 COX-2

Moderate

anti-

inflammatory

PA-02 4-F 4-OMe 82
EGFR (MCF-

7)

High

cytotoxicity (

)

PA-03 4-NO2 4-Cl 76 Antimicrobial
Potent vs S.

aureus

PA-04 2,4-di-F 4-Me 85 IL-6 Inhibition

High potency

(Celecoxib

analog)

Technical Insight: Electron-withdrawing groups (F, NO2) on the N1-phenyl ring tend to increase

metabolic stability and potency in antimicrobial assays, while methoxy groups on the C3-phenyl

ring enhance solubility and kinase binding affinity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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